Cas no 2639459-57-5 (Tert-butyl 5-(trifluoromethyl)pyrrolidine-3-carboxylate)

• Product Name: Tert-butyl 5-(trifluoromethyl)pyrrolidine-3-carboxylate
• CAS No: 2639459-57-5
• MF: C₁₀H₁₆F₃NO₂
• MW: 239.234753608704
• CID: 5652046
• PubChem ID: 165898627
• Update Time: 2025-06-26

Tert-butyl 5-(trifluoromethyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-(trifluoromethyl)pyrrolidine-3-carboxylate
• EN300-27783020
• 2639459-57-5
• Tert-butyl 5-(trifluoromethyl)pyrrolidine-3-carboxylate

• Inchi： 1S/C10H16F3NO2/c1-9(2,3)16-8(15)6-4-7(14-5-6)10(11,12)13/h6-7,14H,4-5H2,1-3H3
• InChI Key： BWFJIGIKSWQPCQ-UHFFFAOYSA-N
• SMILES： FC(C1CC(C(=O)OC(C)(C)C)CN1)(F)F

Computed Properties

• Exact Mass: 239.11331324g/mol
• Monoisotopic Mass: 239.11331324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 5-(trifluoromethyl)pyrrolidine-3-carboxylate

Introduction to Tert-butyl 5-(trifluoromethyl)pyrrolidine-3-carboxylate (CAS No. 2639459-57-5)

Tert-butyl 5-(trifluoromethyl)pyrrolidine-3-carboxylate, a compound with the chemical identifier CAS No. 2639459-57-5, is a significant molecule in the realm of pharmaceutical and biochemical research. This compound belongs to the pyrrolidine class, which is widely recognized for its diverse applications in medicinal chemistry. The presence of a tert-butyl group and a trifluoromethyl substituent in its structure imparts unique properties that make it a valuable candidate for further exploration.

The tert-butyl group, characterized by its steric hindrance, enhances the metabolic stability of the molecule, making it an attractive feature for drug development. This steric effect can prevent unwanted side reactions and improve the overall bioavailability of the compound. On the other hand, the trifluoromethyl group is known for its ability to modulate pharmacokinetic properties, including lipophilicity and metabolic stability. These attributes are particularly crucial in designing molecules with enhanced pharmacological activity and reduced toxicity.

In recent years, there has been a growing interest in pyrrolidine derivatives due to their potential applications in treating various diseases. The structural motif of pyrrolidine is frequently found in bioactive molecules, making it a cornerstone in medicinal chemistry. Researchers have been exploring different derivatives of pyrrolidine to identify novel therapeutic agents with improved efficacy and safety profiles.

The synthesis of Tert-butyl 5-(trifluoromethyl)pyrrolidine-3-carboxylate involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The introduction of the trifluoromethyl group into the pyrrolidine ring requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and metal-catalyzed transformations, are often employed to achieve this goal.

The compound's potential applications extend beyond traditional pharmaceuticals. It has shown promise in various biochemical assays, where its unique structural features contribute to its interaction with biological targets. For instance, studies have indicated that Tert-butyl 5-(trifluoromethyl)pyrrolidine-3-carboxylate can modulate enzyme activity and receptor binding, making it a potential lead compound for drug discovery.

Recent research has also explored the role of fluorinated compounds in enhancing drug properties. The presence of fluorine atoms, particularly in the form of trifluoromethyl groups, has been associated with improved binding affinity and prolonged half-life in many drug candidates. This phenomenon is attributed to the ability of fluorine to influence electronic distribution and steric interactions within the molecule.

In addition to its pharmacological potential, Tert-butyl 5-(trifluoromethyl)pyrrolidine-3-carboxylate has been investigated for its role in materials science. Fluorinated compounds are known for their unique electronic properties, which make them suitable for applications in organic electronics and advanced materials. The combination of these attributes positions this compound as a versatile building block for innovative research.

The development of new synthetic routes for Tert-butyl 5-(trifluoromethyl)pyrrolidine-3-carboxylate continues to be an area of active interest among synthetic chemists. Innovations in catalytic systems and green chemistry principles have enabled more efficient and sustainable production methods. These advancements not only improve the accessibility of the compound but also align with global efforts to reduce environmental impact.

The future prospects of Tert-butyl 5-(trifluoromethyl)pyrrolidine-3-carboxylate are promising, with ongoing studies exploring its potential in various therapeutic areas. As our understanding of molecular interactions deepens, this compound is likely to play a significant role in the development of next-generation pharmaceuticals. Its unique structural features offer a rich foundation for further innovation and discovery.